Cas no 89139-28-6 (Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-)

Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]- structure
89139-28-6 structure
Product Name:Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-
CAS No:89139-28-6
MF:C17H14O5
MW:298.290065288544
CID:724343
PubChem ID:145988
Update Time:2025-04-19

Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-
    • 3-((2,3-Dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl)benzoic acid
    • 3-[(5-methoxy-3-oxo-1-benzofuran-2-yl)methyl]benzoic acid
    • DTXSID401008665
    • Benzoic acid, 3-((2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl)-
    • AKOS040748788
    • 3-[(5-Methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-yl)methyl]benzoic acid
    • LY-171859
    • 89139-28-6
    • SCHEMBL11131670
    • LY 171859
    • Inchi: 1S/C17H14O5/c1-21-12-5-6-14-13(9-12)16(18)15(22-14)8-10-3-2-4-11(7-10)17(19)20/h2-7,9,15H,8H2,1H3,(H,19,20)
    • InChI Key: LQIPQJWNKIFNDL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C1CC1C=CC=C(C(=O)O)C=1)=O)OC

Computed Properties

  • Exact Mass: 298.084124
  • Monoisotopic Mass: 298.084124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8
  • XLogP3: 3

Experimental Properties

  • Density: 1.35
  • Boiling Point: 525.7°C at 760 mmHg
  • Flash Point: 197.6°C
  • Refractive Index: 1.627
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